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Executive Summary

4-(Decyloxy)benzamide (C17H27NOz2) is a lipophilic benzamide derivative distinguished by its
ten-carbon (decyl) alkoxy chain. Unlike short-chain analogs, this compound occupies a critical
"lipophilic sweet spot,” enabling it to penetrate lipid bilayers and interact with membrane-bound
enzymes effectively.

Its primary pharmacological interest lies in the inhibition of Acyl-CoA:Cholesterol
Acyltransferase (ACAT), a key enzyme in cholesterol metabolism. By preventing the
esterification of cholesterol, it serves as a potential therapeutic agent for atherosclerosis and
hypercholesterolemia.[1] Secondarily, the compound exhibits antimicrobial activity via
membrane disruption and acts as a mesogenic core in the synthesis of functional liquid crystals
for drug delivery systems.

Chemical Profile & Properties

The bioactivity of 4-(Decyloxy)benzamide is governed by its amphiphilic structure: a polar
benzamide head group capable of hydrogen bonding and a hydrophobic decyl tail that anchors
it in lipid environments.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b134599#bc-rfq
https://www.benchchem.com/product/b134599/docs?utm_src=pdf-body#technical-guide-bioactivity-therapeutic-potential-of-4-decyloxy-benzamide
https://patents.google.com/patent/AU672699B2/en
https://www.benchchem.com/product/b134599/docs?utm_src=pdf-body#technical-guide-bioactivity-therapeutic-potential-of-4-decyloxy-benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value | Description Relevance
IUPAC Name 4-(Decyloxy)benzamide Standard nomenclature
Molecular Formula C17H27NO2

Small molecule drug range

Molecular Weight 277.40 g/mol
(<500 Da)
High lipophilicity; indicates
LogP (Predicted) ~5.2-5.8 gnipop Y o
strong membrane partitioning
_ Critical for enzyme active site
H-Bond Donors 2 (Amide NH2) o
binding
H-Bond Acceptors 2 (Amide C=0, Ether O) Receptor interaction points
) ] ] Mesogenic (liquid crystalline)
Physical State Crystalline Solid

behavior upon heating

Mechanism of Action (MOA)
Primary Target: ACAT Inhibition

The most significant specific bioactivity of 4-(Decyloxy)benzamide is its inhibition of ACAT
(Acyl-CoA:Cholesterol Acyltransferase). ACAT is an intracellular enzyme located in the rough
endoplasmic reticulum (ER) that catalyzes the formation of cholesteryl esters from cholesterol
and long-chain fatty acyl-CoA.

¢ Mechanism: The decyl chain of the molecule mimics the fatty acyl chain of the natural
substrate (Acyl-CoA), while the benzamide head group occupies the catalytic site, effectively
acting as a competitive inhibitor.

e Therapeutic Outcome: Inhibition reduces the accumulation of cholesterol esters in
macrophages (foam cells), a hallmark of early atherosclerosis.

Secondary Target: Membrane Disruption (Antimicrobial)

Like many long-chain 4-alkoxybenzamides, this compound exhibits antimicrobial activity
against Gram-positive bacteria (e.g., S. aureus). The mechanism is non-specific membrane
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disruption:
« Insertion: The hydrophobic decyl tail inserts into the bacterial phospholipid bilayer.

o Destabilization: Accumulation causes lateral expansion and increased permeability of the
membrane.

o Lysis: Loss of transmembrane potential leads to cell death.

MOA Visualization

The following diagram illustrates the dual pathway interaction of 4-(Decyloxy)benzamide.
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Caption: Dual mechanism of action showing competitive inhibition of ACAT (left) and bacterial
membrane disruption (right).

Experimental Protocols
Synthesis of 4-(Decyloxy)benzamide

A robust synthesis protocol ensures high purity, essential for biological evaluation. This method
utilizes the Williamson ether synthesis followed by amidation.

Reagents: 4-Hydroxybenzamide, 1-Bromodecane, Potassium Carbonate (K2COs), DMF
(Dimethylformamide).

Step-by-Step Workflow:

» Activation: Dissolve 4-Hydroxybenzamide (1.0 eq) in anhydrous DMF. Add K2COs (1.5 eq)
and stir at 60°C for 30 minutes to generate the phenoxide anion.

o Alkylation: Add 1-Bromodecane (1.1 eq) dropwise.

o Reflux: Heat the mixture to 80-90°C for 4—6 hours. Monitor via TLC (Hexane:Ethyl Acetate
3:1).

o Work-up: Pour the reaction mixture into ice-cold water. The product will precipitate as a white
solid.

 Purification: Filter the precipitate and recrystallize from Ethanol/Water to yield pure 4-
(Decyloxy)benzamide.

In Vitro ACAT Inhibition Assay

This assay validates the compound's efficacy in preventing cholesterol esterification.
Materials:
e Microsomal fraction (source of ACAT enzyme, typically from rat liver).

e [**C]-Oleoyl-CoA (Radiolabeled substrate).
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» Exogenous Cholesterol.

Protocol:

e Preparation: Incubate microsomal protein (200 pg) with varying concentrations of 4-
(Decyloxy)benzamide (0.1 uM — 100 puM) in potassium phosphate buffer (pH 7.4) for 10

minutes at 37°C.

e Initiation: Add [**C]-Oleoyl-CoA to initiate the reaction.

e |ncubation: Incubate for 10 minutes at 37°C.

o Termination: Stop reaction by adding Chloroform:Methanol (2:1).

e Quantification: Extract lipids, separate via Thin Layer Chromatography (TLC), and quantify

the radiolabeled Cholesteryl Oleate formed using a scintillation counter.

» Calculation: Determine ICso (concentration inhibiting 50% of enzyme activity).

Structure-Activity Relationship (SAR)

The chain length of the alkoxy group is the critical determinant of bioactivity.

Chain Length

Compound

Bioactivity Profile

Cl-C4

Methoxy/Butoxy

Low lipophilicity; weak
membrane interaction; poor
ACAT inhibition.

C10

Decyloxy

Optimal balance. High affinity
for ACAT active site; moderate
solubility; effective membrane

permeation.

Cl4 -C18

Myristyloxy/Octadecyloxy

Extremely lipophilic; prone to
aggregation/precipitation;

reduced bioavailability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Bioactivity & Therapeutic Potential of
4-(Decyloxy)benzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134599/docs#technical-guide-bioactivity-therapeutic-
potential-of-4-decyloxy-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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